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Compound of Interest

Compound Name:
(3R,4R)-3-Amino-4-

hydroxypentanoic acid

Cat. No.: B555398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of (3R,4R)-3-Amino-4-hydroxypentanoic acid, a chiral amino acid derivative with

significant potential in medicinal chemistry. This document includes key physicochemical data,

detailed experimental protocols, and a visualization of its mechanism of action as a

neuraminidase inhibitor.

Core Physicochemical Data
(3R,4R)-3-Amino-4-hydroxypentanoic acid is a chiral molecule with two stereocenters. Its

properties can vary depending on whether it is in its free acid form or as a hydrochloride salt.
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Property
(3R,4R)-3-Amino-4-
hydroxypentanoic acid

(3R,4R)-3-Amino-4-
hydroxypentanoic acid
hydrochloride

Molecular Formula C₅H₁₁NO₃ C₅H₁₂ClNO₃

Molecular Weight 133.15 g/mol 169.61 g/mol [1]

CAS Number 837383-95-6 336182-14-0

IUPAC Name
(3R,4R)-3-amino-4-

hydroxypentanoic acid

(3R,4R)-3-amino-4-

hydroxypentanoic

acid;hydrochloride

Biological Activity and Therapeutic Potential
(3R,4R)-3-Amino-4-hydroxypentanoic acid has demonstrated noteworthy biological activity,

primarily as a neuraminidase inhibitor. Neuraminidase is a crucial enzyme for the replication of

influenza viruses. By inhibiting this enzyme, the compound can prevent the release of new

virus particles from infected cells, thereby halting the spread of the infection. This positions

(3R,4R)-3-Amino-4-hydroxypentanoic acid as a promising candidate for the development of

novel antiviral therapies.

Mechanism of Action: Neuraminidase Inhibition
The inhibitory action of (3R,4R)-3-Amino-4-hydroxypentanoic acid on neuraminidase is a key

area of interest. The following diagram illustrates the proposed signaling pathway and

mechanism of inhibition.
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Caption: Mechanism of Neuraminidase Inhibition by (3R,4R)-3-Amino-4-hydroxypentanoic
acid.

Experimental Protocols
This section provides detailed methodologies for key experiments related to the synthesis,

analysis, and biological evaluation of (3R,4R)-3-Amino-4-hydroxypentanoic acid.

Synthesis of Chiral β-Amino Acids (General Strategy)
While a specific, detailed protocol for the synthesis of (3R,4R)-3-Amino-4-hydroxypentanoic
acid is not readily available in the public domain, a general strategy for the synthesis of chiral
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β-amino acids can be adapted. One common approach involves the use of a chiral auxiliary or

a chiral catalyst to control the stereochemistry of the product.

Workflow for Chiral Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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